2-(benzyloxy)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: N-(2-hydroxy-2,2-dithiophen-2-ylethyl)-2-phenylmethoxyacetamide
• InChI: InChI=1S/C19H19NO3S2/c21-18(13-23-12-15-6-2-1-3-7-15)20-14-19(22,16-8-4-10-24-16)17-9-5-11-25-17/h1-11,22H,12-14H2,(H,20,21)
• InChI Key: YJDMKNIFQGCBKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(=O)NCC(C2=CC=CS2)(C3=CC=CS3)O
• Molecular Formula: C19H19NO3S2
• Molecular Weight: 373.5 g/mol
• CAS No.: 2034237-94-8

Description

2-(Benzyloxy)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)acetamide is a structurally complex acetamide derivative featuring a benzyloxy group, a hydroxy-substituted ethyl backbone, and two thiophen-2-yl moieties. The hydroxyethyl group may facilitate hydrogen bonding, influencing solubility and target binding .

Biological Activity

2-(benzyloxy)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)acetamide is a compound with potential biological activity that has garnered interest in medicinal chemistry. Its structure, featuring a benzyloxy group and thiophene moieties, suggests possible interactions with various biological targets, which may lead to therapeutic applications.

Antitumor Activity

Recent studies have indicated that compounds similar to 2-(benzyloxy)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)acetamide exhibit significant antitumor activity. For instance, benzamide derivatives have shown effectiveness against various cancer cell lines by inhibiting key enzymes involved in cancer progression. The mechanism often involves the downregulation of dihydrofolate reductase (DHFR), leading to reduced cell proliferation in resistant cancer types .

Anti-inflammatory Effects

Compounds within the same structural family have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. For example, related derivatives showed IC50 values comparable to standard anti-inflammatory drugs like celecoxib, indicating a potential for similar activity in 2-(benzyloxy)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)acetamide .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The presence of the benzyloxy group and thiophene rings appears to enhance binding affinity to biological targets, particularly in terms of enzyme inhibition and receptor interaction. The hydroxy group may also contribute to increased solubility and bioavailability.

Case Studies

• Anticancer Studies : In vitro studies involving various cancer cell lines demonstrated that compounds with similar structures inhibited cell growth effectively. The mechanism was primarily through the inhibition of DHFR and other metabolic pathways critical for tumor growth .
• Inflammation Models : In animal models of inflammation, compounds structurally related to 2-(benzyloxy)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)acetamide significantly reduced edema and inflammatory markers, suggesting a promising therapeutic avenue for treating inflammatory diseases .

Data Table: Biological Activity Summary

Activity	Target	Effect	Reference
Antitumor	DHFR	Inhibition of cell growth
Anti-inflammatory	COX-1/COX-2	Reduced inflammation
Enzyme inhibition	IMPDH	Decreased cellular proliferation

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structure combines features observed in several acetamide derivatives:

Compound Name	Key Substituents	Biological Activity	Synthesis Method	Reference
2-(Benzyloxy)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)acetamide	Benzyloxy, di(thiophen-2-yl), hydroxyethyl	Hypothetical: Anticancer, enzyme inhibition	Multi-step (e.g., N-acylation)	—
N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide	Thiophen-2-yl, cyano	Not reported	Two-step N-acylation
N-(4-Bromophenyl)-2-(2-thienyl)acetamide	4-Bromophenyl, thiophen-2-yl	Antimycobacterial	One-step coupling
N-[2-(Diethylamino)ethyl]-2-hydroxy-2,2-diphenylacetamide	Diphenyl, hydroxyethyl, diethylamino	Not reported	Reduction/amination
N-(2-(Diethylamino)ethyl)-2-phenylacetamide	Phenyl, diethylaminoethyl	Hypoglycemic (3a-3c analogs)	Hydrogenation

Key Observations :

• Thiophene vs. Phenyl Groups : Thiophene-containing analogs (e.g., ) exhibit enhanced electronic interactions compared to purely phenyl-substituted derivatives (e.g., ), which may influence binding to targets like tyrosine kinases or microbial enzymes .
• Hydroxyethyl vs. Aminoethyl Substituents: The hydroxyethyl group in the target compound contrasts with aminoethyl groups in analogs like N-[2-(diethylamino)ethyl] derivatives . Hydroxy groups improve solubility but may reduce membrane penetration compared to tertiary amines.
• Benzyloxy Functionality : Similar to ’s benzyloxy-phenethyl acetamides, this group likely enhances metabolic stability and lipophilicity, a feature exploited in drug design for CNS targets .